1,3,5(10)-ESTRATRIEN-2,3,16ALPHA,17BETA-TETROL 2-METHYL ETHER
1,3,5(10)-ESTRATRIEN-2,3,16ALPHA,17BETA-TETROL 2-METHYL ETHER
Brand Name:
Vulcanchem
CAS No.:
1236-72-2
VCID:
VC0072969
InChI:
InChI=1S/C19H26O4/c1-19-6-5-11-12(14(19)9-16(21)18(19)22)4-3-10-7-15(20)17(23-2)8-13(10)11/h7-8,11-12,14,16,18,20-22H,3-6,9H2,1-2H3/t11-,12+,14-,16+,18-,19-/m0/s1
SMILES:
CC12CCC3C(C1CC(C2O)O)CCC4=CC(=C(C=C34)OC)O
Molecular Formula:
C19H26O4
Molecular Weight:
318.4 g/mol
1,3,5(10)-ESTRATRIEN-2,3,16ALPHA,17BETA-TETROL 2-METHYL ETHER
CAS No.: 1236-72-2
Main Products
VCID: VC0072969
Molecular Formula: C19H26O4
Molecular Weight: 318.4 g/mol
CAS No. | 1236-72-2 |
---|---|
Product Name | 1,3,5(10)-ESTRATRIEN-2,3,16ALPHA,17BETA-TETROL 2-METHYL ETHER |
Molecular Formula | C19H26O4 |
Molecular Weight | 318.4 g/mol |
IUPAC Name | (8R,9S,13S,14S,16R,17R)-2-methoxy-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthrene-3,16,17-triol |
Standard InChI | InChI=1S/C19H26O4/c1-19-6-5-11-12(14(19)9-16(21)18(19)22)4-3-10-7-15(20)17(23-2)8-13(10)11/h7-8,11-12,14,16,18,20-22H,3-6,9H2,1-2H3/t11-,12+,14-,16+,18-,19-/m0/s1 |
Standard InChIKey | PEXPJFWTSZLEAQ-YSYMNNNUSA-N |
Isomeric SMILES | C[C@]12CC[C@H]3[C@H]([C@@H]1C[C@H]([C@@H]2O)O)CCC4=CC(=C(C=C34)OC)O |
SMILES | CC12CCC3C(C1CC(C2O)O)CCC4=CC(=C(C=C34)OC)O |
Canonical SMILES | CC12CCC3C(C1CC(C2O)O)CCC4=CC(=C(C=C34)OC)O |
Synonyms | 2-MeOE3 2-methoxyestriol 2-methoxyestriol-bis-sulfamate 2-methoxyestriol-bis-sulphamate 2-methoxyoestradiol-bis-sulphamate 2ME-BM cpd |
PubChem Compound | 102031 |
Last Modified | Nov 11 2021 |
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